Cas no 5329-86-2 (Acetamido(trimethyl)azanium)
Acetamido(trimethyl)azanium structure
Product Name:Acetamido(trimethyl)azanium
CAS No:5329-86-2
MF:C5H13N2O
MW:117.169521093369
CID:1581584
PubChem ID:407183
Update Time:2025-04-21
Acetamido(trimethyl)azanium Chemical and Physical Properties
Names and Identifiers
-
- Acetamido(trimethyl)azanium
- ACETAMIDO-TRIMETHYL-AZANIUM
- AC1L8S2E
- CTK1H2818
- AG-F-82711
- ACETAMIDO-TRIMETHYL-AZANIUM; AC1L8S2E; CTK1H2818; AG-F-82711;
- 5329-86-2
- DTXSID60328156
-
- Inchi: 1S/C5H12N2O/c1-5(8)6-7(2,3)4/h1-4H3/p+1
- InChI Key: IUFAEQDMEMKFCW-UHFFFAOYSA-O
- SMILES: O=C(C)N[N+](C)(C)C
Computed Properties
- Exact Mass: 117.10289
- Monoisotopic Mass: 117.102788042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- LogP: -2.86140
Acetamido(trimethyl)azanium Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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